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Compound of Interest

Compound Name: Phenol Blue

Cat. No.: B1194403 Get Quote

An In-depth Whitepaper on the Synthesis, Properties, and Applications of Phenol Blue (N,N-

Dimethylindoaniline) in Scientific Research.

This technical guide provides a comprehensive overview of Phenol Blue, a quinone imine dye

with significant applications in biomedical research and diagnostics. Tailored for researchers,

scientists, and drug development professionals, this document details the physicochemical

properties, synthesis, and key applications of Phenol Blue, with a focus on its role as a pH

indicator.

Core Properties of Phenol Blue
Phenol Blue, systematically named 4-[[4-(dimethylamino)phenyl]imino]-2,5-cyclohexadien-1-

one, is a dark brown crystalline powder. Its core physicochemical properties are summarized in

the table below, providing a ready reference for laboratory applications.
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Property Value

CAS Number 2150-58-5

Molecular Formula C₁₄H₁₄N₂O

Molecular Weight 226.27 g/mol

IUPAC Name
4-[4-(dimethylamino)phenyl]iminocyclohexa-2,5-

dien-1-one

Synonyms N,N-dimethylindoaniline, Indoaniline Blue

Appearance Dark brown powder

Melting Point 133-134 °C

Boiling Point 361.7 °C

Density 1.06 g/cm³

Synthesis of Phenol Blue: An Experimental Protocol
The synthesis of Phenol Blue is typically achieved through the oxidative coupling of a phenol

with N,N-dimethyl-p-phenylenediamine. This method provides a reliable route to obtaining the

indoaniline dye.

Synthesis Workflow
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Caption: Workflow for the synthesis of Phenol Blue.
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Detailed Experimental Protocol
Materials:

Phenol

N,N-dimethyl-p-phenylenediamine

Sodium hydroxide (NaOH)

Sodium hypochlorite (NaOCl) solution (e.g., commercial bleach)

Distilled water

Ethanol

Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Drying oven

Procedure:

Preparation of Reactant Solution:

In a beaker, dissolve a molar equivalent of N,N-dimethyl-p-phenylenediamine in a 1 M

aqueous solution of sodium hydroxide.

In a separate beaker, dissolve a molar equivalent of phenol in a 1 M aqueous solution of

sodium hydroxide.

Combine the two solutions and stir at room temperature.

Oxidative Coupling:
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Slowly add a slight molar excess of sodium hypochlorite solution to the stirred mixture of

the phenol and N,N-dimethyl-p-phenylenediamine.

Continue stirring the reaction mixture at room temperature for 1-2 hours. The formation of

a dark-colored precipitate indicates the formation of Phenol Blue.

Isolation and Purification:

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the collected solid with copious amounts of distilled water to remove any unreacted

starting materials and inorganic salts.

Further wash the product with a small amount of cold ethanol to remove any organic

impurities.

Dry the purified Phenol Blue in a vacuum oven at a low temperature (e.g., 40-50 °C) to a

constant weight.

Applications in Research and Drug Development
Phenol Blue serves as a valuable tool in various research applications, primarily due to its

properties as a pH indicator.

Phenol Blue as a pH Indicator
Phenol Blue is utilized to monitor the pH of solutions, a critical parameter in many biological

and chemical experiments. Its distinct color change in response to varying pH levels allows for

a visual assessment of the acidity or alkalinity of a medium.

Materials:

Phenol Blue powder

Ethanol (95%)

Distilled water

Volumetric flask (100 mL)
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Small beaker

Stirring rod

Procedure:

Weighing: Accurately weigh 0.1 g of Phenol Blue powder.

Dissolving: In a small beaker, dissolve the Phenol Blue powder in 80 mL of 95% ethanol.

Gentle warming and stirring may be required to facilitate dissolution.

Dilution: Transfer the dissolved solution to a 100 mL volumetric flask.

Final Volume: Add distilled water to the flask to bring the total volume to the 100 mL mark.

Mixing: Stopper the flask and invert it several times to ensure a homogenous solution. Store

the indicator solution in a well-sealed, amber glass bottle.

Application in Cell Culture
In cell culture, maintaining a stable physiological pH is crucial for optimal cell growth and

viability. Phenol Blue can be added to cell culture media as a non-invasive, visual indicator of

pH changes. As cells metabolize nutrients, they produce acidic byproducts, leading to a

decrease in the pH of the medium. The resulting color change of the Phenol Blue signals the

need for a media change or other interventions to maintain the appropriate pH.
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Caption: Workflow for using Phenol Blue to monitor pH in cell culture.
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Signaling Pathways
While Phenol Blue is not known to be directly involved as a signaling molecule in cellular

pathways, its utility as a pH indicator makes it a valuable tool for studying processes that

involve changes in intracellular or extracellular pH. Many signaling pathways can lead to

alterations in cellular metabolism and ion transport, which in turn affect pH. Therefore, Phenol
Blue can be employed as a reporter to monitor the downstream effects of the activation or

inhibition of such pathways.

Conclusion
Phenol Blue is a versatile and valuable compound for the research community. Its

straightforward synthesis and clear pH-dependent color change make it an excellent choice for

a variety of laboratory applications, particularly for monitoring the pH of biological and chemical

systems. The protocols and data presented in this guide are intended to support researchers in

the effective utilization of Phenol Blue in their work.

To cite this document: BenchChem. [Phenol Blue: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194403#phenol-blue-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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